Cas no 1219948-65-8 (3-[2-Bromo-4-(tert-butyl)phenoxy]azetidine)

• Product Name: 3-[2-Bromo-4-(tert-butyl)phenoxy]azetidine
• CAS No: 1219948-65-8
• MF: C₁₃H₁₈BrNO
• MW: 284.192122936249
• CID: 4687102
• Update Time: 2025-06-15

3-[2-Bromo-4-(tert-butyl)phenoxy]azetidine Chemical and Physical Properties

Names and Identifiers

• 3-[2-BROMO-4-(TERT-BUTYL)PHENOXY]AZETIDINE
• 3-(2-Bromo-4-(tert-butyl)phenoxy)azetidine
• 3-(2-bromo-4-tert-butylphenoxy)azetidine
• 3-[2-Bromo-4-(tert-butyl)phenoxy]azetidine

• Inchi： 1S/C13H18BrNO/c1-13(2,3)9-4-5-12(11(14)6-9)16-10-7-15-8-10/h4-6,10,15H,7-8H2,1-3H3
• InChI Key： VNKHGWVEQKDQTD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1OC1CNC1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 235
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-[2-Bromo-4-(tert-butyl)phenoxy]azetidine

Professional Introduction to Compound with CAS No. 1219948-65-8 and Product Name: 3-[2-Bromo-4-(tert-butyl)phenoxy]azetidine

The compound with the CAS number 1219948-65-8 and the product name 3-[2-Bromo-4-(tert-butyl)phenoxy]azetidine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of 3-[2-Bromo-4-(tert-butyl)phenoxy]azetidine consists of a brominated phenyl ring substituted with a tert-butyl group, linked to an azetidine ring via a phenoxy moiety. This configuration imparts distinct chemical properties that make it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel heterocyclic compounds, particularly those incorporating azetidine scaffolds. Azetidine derivatives are known for their versatility in drug design, offering a balance between lipophilicity and metabolic stability. The presence of the bromine atom in the phenyl ring enhances the electrophilicity of the molecule, making it susceptible to various chemical transformations that can be exploited in synthetic chemistry. Additionally, the tert-butyl group provides steric hindrance, which can influence both the reactivity and selectivity of the compound in biological systems.

One of the most compelling aspects of 3-[2-Bromo-4-(tert-butyl)phenoxy]azetidine is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have been exploring its utility in creating kinase inhibitors, which are critical targets in oncology and inflammatory diseases. The azetidine ring can serve as a privileged scaffold, allowing for modifications that optimize binding affinity to protein targets. Furthermore, the phenoxy linkage introduces a polar moiety that can enhance solubility and bioavailability, key factors in drug formulation.

Recent studies have highlighted the importance of halogenated aromatic compounds in medicinal chemistry. The bromine atom in 3-[2-Bromo-4-(tert-butyl)phenoxy]azetidine serves as a versatile handle for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions enable the introduction of diverse substituents at specific positions on the aromatic ring, facilitating the generation of structurally diverse libraries for high-throughput screening. Such libraries are instrumental in identifying lead compounds with therapeutic potential.

The tert-butyl group attached to the phenyl ring not only influences steric interactions but also impacts electronic properties through hyperconjugation and induction effects. This dual influence makes it possible to fine-tune the pharmacokinetic profile of derivatives derived from 3-[2-Bromo-4-(tert-butyl)phenoxy]azetidine. For instance, modifications at this position can modulate metabolic stability, reducing susceptibility to enzymatic degradation while maintaining target engagement.

Another area of interest is the exploration of 3-[2-Bromo-4-(tert-butyl)phenoxy]azetidine as a precursor for developing novel antimicrobial agents. The structural features present in this compound suggest its potential efficacy against resistant bacterial strains by targeting essential metabolic pathways or structural components. The combination of halogenation and steric bulk provides a unique profile that may circumvent existing resistance mechanisms.

The synthesis of 3-[2-Bromo-4-(tert-butyl)phenoxy]azetidine itself presents an interesting challenge due to its complex architecture. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric transformations, have been employed to achieve high yields and enantiopurity where necessary. These synthetic strategies not only highlight the compound's synthetic accessibility but also demonstrate its relevance as a building block for more sophisticated molecules.

In conclusion, 3-[2-Bromo-4-(tert-butyl)phenoxy]azetidine (CAS No. 1219948-65-8) represents a promising candidate for further research and development in pharmaceutical chemistry. Its unique structural features offer multiple avenues for exploration, from kinase inhibition to antimicrobial applications. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.